Cas no 503271-70-3 (4-Pyrimidinamine, 6-chloro-2-[[(2,3-difluorophenyl)methyl]thio]-)

4-Pyrimidinamine, 6-chloro-2-[[(2,3-difluorophenyl)methyl]thio]- structure
503271-70-3 structure
Product Name:4-Pyrimidinamine, 6-chloro-2-[[(2,3-difluorophenyl)methyl]thio]-
CAS No:503271-70-3
MF:C11H8ClF2N3S
MW:287.716126441956
CID:1568409
PubChem ID:86216127
Update Time:2025-04-21

4-Pyrimidinamine, 6-chloro-2-[[(2,3-difluorophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinamine, 6-chloro-2-[[(2,3-difluorophenyl)methyl]thio]-
    • 6-chloro-2-[(2,3-difluorobenzyl)thio]pyrimidin-4-amine
    • VQRYOXOOXNDQAU-UHFFFAOYSA-N
    • SCHEMBL490008
    • 503271-70-3
    • 6-chloro-2-[[(2,3-difluorophenyl)methyl]thio]-4-pyrimidinamine
    • DB-333398
    • Inchi: 1S/C11H8ClF2N3S/c12-8-4-9(15)17-11(16-8)18-5-6-2-1-3-7(13)10(6)14/h1-4H,5H2,(H2,15,16,17)
    • InChI Key: VQRYOXOOXNDQAU-UHFFFAOYSA-N
    • SMILES: ClC1C=C(N)N=C(N=1)SCC1C=CC=C(C=1F)F

Computed Properties

  • Exact Mass: 287.00974
  • Monoisotopic Mass: 287.0095525g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 77.1Ų

Experimental Properties

  • PSA: 51.8

4-Pyrimidinamine, 6-chloro-2-[[(2,3-difluorophenyl)methyl]thio]- Related Literature

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